Cas no 906331-11-1 ((2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride)

• Product name: (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride
• CAS No: 906331-11-1
• MF: C₈H₁₇ClN₂O₃S
• MW: 256.750180006027
• MDL: MFCD32852798
• CID: 5671303
• PubChem ID: 155820894

(2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)b utanoic acid hydrochloride
• (2S)-2-(3-Aminopropanoylamino)-4-methylsulfanylbutanoic acid;hydrochloride
• (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride
• 906331-11-1
• EN300-27120524

• MDL： MFCD32852798
• Inchi： 1S/C8H16N2O3S.ClH/c1-14-5-3-6(8(12)13)10-7(11)2-4-9;/h6H,2-5,9H2,1H3,(H,10,11)(H,12,13);1H/t6-;/m0./s1
• InChI Key： VTJXAPMJZPTDKP-RGMNGODLSA-N
• SMILES： Cl.S(C)CC[C@@H](C(=O)O)NC(CCN)=O

Computed Properties

• Exact Mass: 256.0648413g/mol
• Monoisotopic Mass: 256.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride

Comprehensive Overview of (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride (CAS No. 906331-11-1)

(2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride (CAS No. 906331-11-1) is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, characterized by its unique molecular structure and bioactive properties, has garnered attention for its potential role in drug development and metabolic pathway modulation. Its hydrochloride salt form enhances solubility, making it particularly useful in in vitro and in vivo studies.

The compound's chiral center at the (2S)-position is critical for its stereospecific interactions, which are often explored in enzyme inhibition and receptor binding studies. Researchers are increasingly interested in its potential to mimic or interfere with natural amino acid pathways, a topic that aligns with current trends in precision medicine and personalized therapeutics. The inclusion of a methylsulfanyl group further diversifies its reactivity, enabling applications in prodrug design and targeted delivery systems.

Recent advancements in computational chemistry and AI-driven drug discovery have highlighted the importance of compounds like (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride. Its structural motifs are frequently analyzed using molecular docking and quantitative structure-activity relationship (QSAR) models, addressing common search queries such as "how to optimize drug bioavailability" and "role of sulfur-containing compounds in pharmacology". These methodologies are pivotal in reducing drug development timelines, a hot topic in the pharmaceutical industry.

From a synthetic perspective, the compound's carboxylic acid and primary amine functionalities offer versatile conjugation sites, making it a valuable building block for peptide synthesis and bioconjugation. This aligns with the growing demand for multifunctional linkers in biologics and antibody-drug conjugates (ADCs), which dominate discussions in cancer therapy and immunotherapy forums.

In analytical chemistry, CAS No. 906331-11-1 is often characterized using high-performance liquid chromatography (HPLC) and mass spectrometry (MS), techniques frequently searched by professionals seeking purity validation methods. The compound's UV absorption properties also make it suitable for spectrophotometric assays, a technique widely used in quality control laboratories.

Environmental and green chemistry considerations are increasingly relevant, with researchers exploring sustainable synthesis routes for derivatives of (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride. This reflects broader industry trends toward eco-friendly manufacturing and reduced solvent waste, topics that resonate with ESG (Environmental, Social, and Governance) initiatives.

In summary, (2S)-2-(3-aminopropanamido)-4-(methylsulfanyl)butanoic acid hydrochloride represents a multifaceted compound with applications spanning drug discovery, bioconjugation, and analytical chemistry. Its relevance to contemporary research themes like AI-assisted molecular design and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications.